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Compound of Interest

Compound Name: Naringin dihydrochalcone

Cat. No.: B1676963 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for handling Naringin
Dihydrochalcone in a research and drug development setting. Adherence to these guidelines

is critical for ensuring personnel safety and maintaining a secure laboratory environment.

Essential Safety Information
Naringin Dihydrochalcone is a synthetic flavonoid derived from naringin, a compound found

in citrus fruits. While generally considered to have low toxicity, it is important to handle it with

appropriate care to mitigate potential risks. The primary hazards associated with Naringin
Dihydrochalcone are skin, eye, and respiratory irritation.[1]

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against accidental exposure. The following equipment

must be worn at all times when handling Naringin Dihydrochalcone:

Eye Protection: Chemical splash-resistant safety glasses or goggles with side protection are

mandatory.[1]

Hand Protection: Wear protective gloves. While specific breakthrough times for Naringin
Dihydrochalcone are not available, nitrile or neoprene gloves are generally recommended

for handling chemical powders. Inspect gloves for any signs of degradation or perforation

before use.[1][2]
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Body Protection: A standard laboratory coat is required to protect against skin contact.

Respiratory Protection: If working in an area with inadequate ventilation or when there is a

risk of generating dust, a NIOSH-approved respirator may be necessary.[2]

Quantitative Safety Data
The following table summarizes the available quantitative data for Naringin Dihydrochalcone
and its parent compound, Naringin. Data for Naringin is provided as a reference due to the

limited specific data for Naringin Dihydrochalcone.

Parameter Value Species Reference

Naringin

Dihydrochalcone

GHS Hazard

Statements

H315: Causes skin

irritationH319: Causes

serious eye

irritationH335: May

cause respiratory

irritation

N/A

Occupational

Exposure Limits (PEL,

TLV, REL)

No data available N/A

Naringin (Parent

Compound)

Acute Oral Toxicity

(LD50)
> 2000 mg/kg Rat

Acute Intraperitoneal

Toxicity (LD50)
2000 mg/kg Rat

Standard Operating Procedures
Strict adherence to standard operating procedures is crucial for minimizing risk and ensuring

the integrity of your research.
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General Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

Avoid breathing dust or fumes. Use only in a well-ventilated area, preferably within a

chemical fume hood. Minimize dust generation and accumulation. Do not eat, drink, or

smoke while handling.

Storage: Keep the container tightly closed in a dry and well-ventilated place.

Experimental Protocol: Weighing and Dissolving
This protocol outlines the standard procedure for accurately weighing and dissolving Naringin
Dihydrochalcone powder.
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Weighing and Dissolving Naringin Dihydrochalcone

Preparation

Weighing

Dissolving

Don appropriate PPE:
- Safety glasses/goggles

- Lab coat
- Gloves (Nitrile or Neoprene)

Prepare clean and stable work surface

Ensure analytical balance is calibrated and level

Gather materials:
- Naringin Dihydrochalcone

- Weighing paper/boat
- Spatula
- Beaker

- Appropriate solvent

Place weighing paper/boat on balance and tare

Proceed to weighing

Carefully transfer desired amount of powder using a clean spatula

Record the exact mass

Carefully transfer the weighed powder into a beaker

Proceed to dissolving

Add the appropriate solvent to the beaker

Stir or sonicate until the powder is completely dissolved

Click to download full resolution via product page

Workflow for Weighing and Dissolving Naringin Dihydrochalcone
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Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid.

Skin Contact: Get medical aid. Flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Ingestion: Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls

of milk or water. Get medical aid.

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental compliance.
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Spill and Disposal Plan for Naringin Dihydrochalcone

Spill Response

Waste Disposal

Alert others in the area

Don appropriate PPE

Contain the spill to prevent spreading

Gently sweep or vacuum the solid material

Decontaminate the area with soap and water

Collect spilled material and contaminated cleaning supplies in a sealed container

Proceed to disposal

Label the container as 'Naringin Dihydrochalcone Waste'

Follow institutional and local regulations for chemical waste disposal

Click to download full resolution via product page

Spill and Disposal Workflow for Naringin Dihydrochalcone
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Disposal: Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste according to US EPA guidelines (40 CFR 261.3). Consult federal, state, and

local regulations for proper disposal. Do not reuse empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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